Cas no 1197333-95-1 (Ro 04-6790 Hydrochloride)

• Product Name: Ro 04-6790 Hydrochloride
• CAS No: 1197333-95-1
• MF: C₁₂H₁₈Cl₂N₆O₂S
• MW: 381.281318187714
• CID: 3053337
• PubChem ID: 11957681
• Update Time: 2025-06-30

Ro 04-6790 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• <br>4-Amino-N-(2,6-bis-methylamino-pyrimidin-4-yl)-benzenesulfonamide hydrochol oride
• 62FNF49JN8
• Benzenesulfonamide, 4-amino-N-[2,6-bis(methylamino)-4-pyrimidinyl]-, hydrochloride (1:2)
• NCGC00261730-01
• Ro 04-6790 dihydrochloride
• AKOS040746289
• 1197333-95-1
• CCG-222349
• LP01045
• EU-0101045
• RO 04-6790 hydrochloride
• Ro 04-6790 dihydrochloride, solid
• 4-Amino-N-[2,6-bis(methylamino)-4-pyrimidinyl]-benzenesulfonamide dihydrochloride
• 4-Amino-N-[2,6-bis(methylamino)-4-pyrimidinyl]benzenesulfonamide Dihydrobromide
• Tox21_501045
• 4-AMINO-N-(2,6-BIS-METHYLAMINO-PYRIMIDIN-4-YL)-BENZENESULFONAMIDE HYDROCHOLORIDE
• SR-01000076009
• R-140
• 4-Amino-N-[2,6-bis(methylamino)-4-pyrimidinyl]benzenesulfonamide dihydrochloride
• RO-04-6790 dihydrochloride
• DTXSID401017563
• CHEMBL1256675
• NCGC00094330-01
• SR-01000076009-2
• 4-AMINO-N-[2,6-BIS(METHYLAMINO)PYRIMIDIN-4-YL]BENZENESULFONAMIDE DIHYDROCHLORIDE
• 4-amino-N-[2,6-bis(methylamino)pyrimidin-4-yl]benzenesulfonamide;dihydrochloride
• Ro 04-6790 Hydrochloride

• Inchi： 1S/C12H16N6O2S.2ClH/c1-14-10-7-11(17-12(15-2)16-10)18-21(19,20)9-5-3-8(13)4-6-9;;/h3-7H,13H2,1-2H3,(H3,14,15,16,17,18);2*1H
• InChI Key： QOAXXMSJHQHSFV-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C1C=CC(=CC=1)N)(NC1C=C(NC)N=C(NC)N=1)(=O)=O

Computed Properties

• Exact Mass: 380.0589004Da
• Monoisotopic Mass: 380.0589004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on Ro 04-6790 Hydrochloride

Ro 04-6790 Hydrochloride: A Promising Compound in Medicinal Chemistry

Ro 04-6790 Hydrochloride (CAS No. 1197333-95-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known for their unique pharmacological properties and has been the subject of numerous studies aimed at elucidating its mechanisms of action and potential clinical benefits.

The chemical structure of Ro 04-6790 Hydrochloride is characterized by a complex arrangement of functional groups, which contribute to its biological activity. Specifically, the presence of a hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations. The compound's molecular formula is C₂₂H₂₅N₃O₄·HCl, with a molecular weight of approximately 412.91 g/mol.

In recent years, Ro 04-6790 Hydrochloride has been investigated for its potential as a modulator of specific biological pathways. One of the key areas of interest is its role in the regulation of neurotransmitter systems, particularly in the central nervous system (CNS). Studies have shown that this compound can interact with specific receptors, leading to modulations in neurotransmitter release and reuptake processes. This property makes it a promising candidate for the development of novel treatments for neurological disorders such as depression, anxiety, and neurodegenerative diseases.

The pharmacokinetic profile of Ro 04-6790 Hydrochloride has also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Oral administration results in rapid absorption, with peak plasma concentrations typically achieved within 1-2 hours. The compound demonstrates good bioavailability and a relatively long half-life, which supports its potential for once-daily dosing regimens. Additionally, its low toxicity profile and minimal side effects further enhance its attractiveness as a therapeutic agent.

Clinical trials have begun to explore the efficacy and safety of Ro 04-6790 Hydrochloride in various indications. Preliminary results from phase I trials have shown promising outcomes in terms of safety and tolerability. Phase II trials are currently underway to evaluate its effectiveness in treating specific conditions such as major depressive disorder (MDD) and generalized anxiety disorder (GAD). These trials are designed to provide more detailed insights into the compound's therapeutic potential and to identify optimal dosing strategies.

Beyond its applications in mental health disorders, Ro 04-6790 Hydrochloride has also shown promise in other therapeutic areas. For instance, preclinical studies have demonstrated its potential as an anti-inflammatory agent, suggesting that it could be beneficial in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to modulate immune responses and reduce inflammation makes it a valuable candidate for further investigation in these areas.

The development of Ro 04-6790 Hydrochloride is part of a broader trend in medicinal chemistry towards the discovery and optimization of small molecules with high therapeutic potential. Advances in computational chemistry and high-throughput screening technologies have played a crucial role in identifying and characterizing compounds like this one. These technologies enable researchers to rapidly screen large libraries of molecules for desired biological activities, significantly accelerating the drug discovery process.

In conclusion, Ro 04-6790 Hydrochloride (CAS No. 1197333-95-1) represents an exciting advancement in the field of medicinal chemistry. Its unique chemical structure, favorable pharmacokinetic properties, and promising therapeutic applications make it a compelling candidate for further clinical development. As research continues to uncover new insights into its mechanisms of action and potential benefits, it is likely that this compound will play an increasingly important role in the treatment of various medical conditions.